
In-Depth Technical Guide: Neutron Cross-
Section Data for Erbium-166

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Erbium-166

Cat. No.: B083472 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the neutron cross-section data for

the stable isotope Erbium-166 (¹⁶⁶Er). This information is crucial for a wide range of

applications, including nuclear reactor design, shielding calculations, medical isotope

production, and drug development research involving radioisotopes. This document

summarizes key quantitative data from major evaluated nuclear data libraries, details

experimental methodologies for cross-section measurements, and presents a visual

representation of a typical experimental workflow.

Introduction to Erbium-166 and Its Nuclear
Properties
Erbium-166 is the most abundant stable isotope of erbium, with a natural abundance of

approximately 33.5%.[1] Its interaction with neutrons is of significant interest in various

scientific and technical fields. In nuclear engineering, ¹⁶⁶Er is considered as a potential

burnable absorber in nuclear fuel due to its neutron capture properties.[2][3][4] Understanding

the neutron cross-sections of ¹⁶⁶Er is essential for accurately modeling reactor core physics

and ensuring safe and efficient operation.
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The following tables summarize the evaluated neutron cross-section data for Erbium-166 from

the JENDL-5 (Japanese Evaluated Nuclear Data Library) database.[5][6][7][8][9] These values

represent the probability of a specific nuclear reaction occurring between a neutron and a ¹⁶⁶Er

nucleus at various incident neutron energies. The cross-sections are given in units of barns (1

barn = 10⁻²⁴ cm²).

Table 1: Thermal Neutron Cross-Sections and Resonance Integral for ¹⁶⁶Er (at 300 K)

Reaction Type
Cross-Section at
0.0253 eV (barns)

Maxwellian-
Averaged Cross-
Section (barns)

Resonance Integral
(barns)

Total (n,total) 29.19 30.80 -

Elastic Scattering

(n,elastic)
12.45 14.05 -

Neutron Capture (n,γ) 16.75 16.75 118.8

Table 2: Fast Neutron Cross-Sections for ¹⁶⁶Er

Reaction Type
Cross-Section at 14 MeV
(barns)

Fission Spectrum
Averaged Cross-Section
(barns)

Total (n,total) 5.500 6.801

Elastic Scattering (n,elastic) 2.755 4.616

Inelastic Scattering (n,inelastic) - 2.089

(n,2n) 2.202 0.002583

(n,p) 0.005375 0.000002732

(n,α) 0.00001602 0.000001284

Table 3: Energy-Dependent Neutron Capture Cross-Section for ¹⁶⁶Er (Selected Data Points

from JENDL-5)
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Incident Neutron Energy (n,γ) Cross-Section (barns)

1.0 x 10⁻⁵ eV 167.3

0.0253 eV 16.75

1.0 eV 4.53

10.0 eV 2.01

100.0 eV 1.89

1.0 keV 2.54

10.0 keV 0.93

100.0 keV 0.21

1.0 MeV 0.025

10.0 MeV 0.002

20.0 MeV 0.001

Experimental Protocols for Neutron Cross-Section
Measurement
The accurate determination of neutron cross-sections relies on sophisticated experimental

techniques. The time-of-flight (TOF) method is a widely used technique for measuring energy-

dependent total and capture cross-sections.

Time-of-Flight (TOF) Methodology for Total Cross-
Section Measurement
A representative experimental setup for measuring the total neutron cross-section of ¹⁶⁶Er

using the TOF method is described below, based on the work of Danon et al. (1998).[10]

Objective: To measure the total neutron cross-section of ¹⁶⁶Er as a function of neutron energy.

Materials and Equipment:
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Pulsed Neutron Source: A linear accelerator (LINAC) to produce pulses of high-energy

electrons.

Neutron Production Target: A heavy element target (e.g., tantalum) to produce neutrons via

(e⁻, γ) and (γ, n) reactions.

Moderator: A material (e.g., water) to slow down the fast neutrons to a wide range of

energies.

Collimators: To create a well-defined neutron beam.

Sample: A highly enriched sample of ¹⁶⁶Er₂O₃ powder.

Neutron Detector: A scintillation detector or a gas-filled detector placed at a known distance

from the source.

Data Acquisition System: To record the time-of-flight of each detected neutron.

Experimental Procedure:

Neutron Production: The LINAC generates short pulses of electrons that strike the tantalum

target, producing bursts of high-energy neutrons.

Neutron Moderation: The neutrons pass through a moderator, resulting in a continuous

energy spectrum of neutrons.

Time-of-Flight Measurement: The pulsed neutron beam travels a fixed distance (flight path)

to the detector. The time it takes for a neutron to travel this distance is directly related to its

kinetic energy (slower neutrons take longer).

Transmission Measurement: The experiment is performed in two stages:

Sample-Out (Open Beam): The neutron flux is measured without the ¹⁶⁶Er sample in the

beam. This provides a reference spectrum.

Sample-In: The ¹⁶⁶Er sample is placed in the neutron beam, and the transmitted neutron

flux is measured.
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Data Acquisition: The detector records the arrival time of each neutron relative to the initial

pulse from the LINAC. This time-of-flight spectrum is stored for both the "sample-in" and

"sample-out" runs.

Data Analysis:

The transmission (T) is calculated as the ratio of the "sample-in" to "sample-out" counts in

each time-of-flight (and thus energy) bin.

The total neutron cross-section (σ_total) is then determined using the Beer-Lambert law: T

= exp(-n * σ_total * x) where 'n' is the number of ¹⁶⁶Er nuclei per unit volume in the sample

and 'x' is the thickness of the sample.

Corrections are applied for background radiation and detector efficiency.

Visualizations
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Measurement

Neutron Source Beamline Detection & Analysis

Pulsed Electron
Linear Accelerator

Heavy Metal
Target (e.g., Ta)

Electron Beam Moderator
(e.g., Water)

Fast Neutrons
CollimatorPulsed Neutrons Erbium-166

Sample Collimator Neutron DetectorTransmitted Neutrons Data Acquisition
System (TOF)

Signal Data Analysis
(Cross-Section Calculation)

Time-of-Flight Data

Click to download full resolution via product page

Caption: A simplified workflow for determining total neutron cross-sections using the time-of-

flight method.

Logical Relationship of Neutron Interaction Cross-
Sections
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Caption: The hierarchical relationship between different types of neutron interaction cross-

sections.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [In-Depth Technical Guide: Neutron Cross-Section Data
for Erbium-166]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b083472#neutron-cross-section-data-for-erbium-166]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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